1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene CAS number
1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene CAS number
Title: Advanced Synthetic Applications and Mechanistic Profiling of 1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene (CAS: 2014423-70-0)
Executive Summary
The strategic incorporation of fluorinated motifs into small-molecule scaffolds is a cornerstone of modern drug discovery. The compound 1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene (CAS: 2014423-70-0) represents a highly specialized, bifunctional building block[1][2]. Featuring a reactive secondary benzylic bromide paired with a heavily electron-deficient aromatic ring, this reagent is primarily utilized as an alkylating agent to install the lipophilic 2-fluoro-4-(trifluoromethyl)phenyl moiety onto active pharmaceutical ingredients (APIs) and agrochemical candidates. This whitepaper details its physicochemical properties, structural dynamics, and provides a self-validating protocol for its integration into complex molecular architectures.
Physicochemical Profiling & Structural Dynamics
The unique reactivity of this building block is dictated by the interplay between its leaving group and the electronic environment of the aromatic ring. Table 1 summarizes its core quantitative data.
Table 1: Physicochemical and Structural Properties
| Parameter | Specification |
| Chemical Name | 1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene |
| CAS Registry Number | 2014423-70-0 |
| Molecular Formula | C9H7BrF4 |
| Molecular Weight | 271.05 g/mol |
| Electrophilic Center | Secondary Benzylic Carbon |
| Electronic Modulators | 2-Fluoro (-I effect), 4-Trifluoromethyl (-I, -M effects) |
The Fluorine Effect
The judicious introduction of fluorine into a molecule productively influences conformation, pKa, intrinsic potency, and metabolic pathways ()[3]. In this specific compound, the highly electronegative fluorine atom and the trifluoromethyl group exert profound electron-withdrawing inductive (-I) effects[4]. When this moiety is appended to an amine (via N-alkylation), the strong electron-withdrawing nature significantly lowers the basicity (pKa) of the resulting amine, which can enhance passive membrane permeability and metabolic stability[3][5].
Mechanistic Reactivity Profile: SN2 vs. SN1 Dynamics
Understanding the causality behind the reactivity of 1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene is critical for optimizing synthetic yields.
Typically, benzylic bromides are highly susceptible to unimolecular nucleophilic substitution (SN1) because the intermediate carbocation is stabilized by resonance from the adjacent aromatic ring[6]. However, the electronic landscape of this specific molecule actively suppresses the SN1 pathway . The strongly electron-withdrawing 2-fluoro and 4-trifluoromethyl groups severely destabilize any developing positive charge at the benzylic carbon[7][8].
Consequently, nucleophilic substitution on this scaffold is forced almost entirely through a bimolecular (SN2) mechanism . Because the electrophilic center is a secondary carbon, it presents moderate steric hindrance. This structural reality dictates our experimental choices: successful coupling requires strong nucleophiles, polar aprotic solvents (to leave the nucleophile unsolvated and reactive), and often elevated temperatures to overcome the kinetic barrier of the sterically hindered SN2 transition state[9].
Figure 1: SN2 Nucleophilic Substitution Pathway of the Benzylic Bromide.
Application Workflow: Self-Validating N-Alkylation Protocol
To successfully integrate this building block into a target scaffold (e.g., a secondary amine), the following optimized, self-validating methodology should be employed.
Causality of Reagent Selection:
-
Solvent (Acetonitrile - MeCN): A polar aprotic solvent is chosen to maximize the energy of the ground-state nucleophile, accelerating the SN2 rate.
-
Base (Potassium Carbonate - K2CO3): A mild, heterogeneous inorganic base is utilized to scavenge the hydrobromic acid (HBr) byproduct. Stronger, soluble bases (like DBU or tert-butoxide) are avoided to prevent competitive E2 elimination of the secondary bromide.
Step-by-Step Methodology:
-
Preparation: Charge a flame-dried round-bottom flask with the nucleophilic amine (1.0 equiv) and anhydrous K2CO3 (2.5 equiv) in anhydrous MeCN (0.2 M concentration).
-
Electrophile Addition: Cool the suspension to 0°C. Add 1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene (1.1 equiv) dropwise via syringe. Rationale: Dropwise addition at low temperature prevents localized exothermic spikes that could lead to polyalkylation or elimination.
-
Thermal Activation: Remove the ice bath and gradually heat the reaction mixture to 60°C under an inert argon atmosphere.
-
Self-Validating Checkpoint (LC-MS): After 4 hours, sample the reaction.
-
Validation Metric: Analyze via LC-MS. The starting benzylic bromide exhibits a distinct isotopic signature (M and M+2 peaks of equal intensity due to 79Br/81Br). The complete disappearance of this doublet, coupled with the emergence of the target mass (M - Br + Nu), validates the successful traversal of the SN2 kinetic barrier. If the bromide persists, increase the temperature to 75°C.
-
-
Quench & Extraction: Cool to room temperature, quench with saturated aqueous NH4Cl, and extract with Ethyl Acetate (3x).
-
Purification: Dry the combined organic layers over Na2SO4, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient).
Figure 2: Standardized workflow for nucleophilic coupling with the benzylic bromide.
Handling, Stability, and Storage Protocols
As an activated benzylic halide, 1-(1-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene is susceptible to slow hydrolysis if exposed to atmospheric moisture, degrading into the corresponding secondary alcohol and hydrobromic acid.
-
Storage: Must be stored under an inert atmosphere (Nitrogen or Argon) at 2–8°C[2][10].
-
Handling: Always handle within a certified fume hood. The compound is a potential lachrymator and alkylating agent; appropriate PPE (nitrile gloves, safety goggles) is mandatory.
References
-
Title: Applications of Fluorine in Medicinal Chemistry. Source: Journal of Medicinal Chemistry, American Chemical Society (ACS), 2015. URL: [Link]
-
Title: The role of fluorine in medicinal chemistry. Source: Journal of Enzyme Inhibition and Medicinal Chemistry, Taylor & Francis, 2008. URL: [Link]
-
Title: Reactions on the "Benzylic" Carbon: Bromination And Oxidation. Source: Master Organic Chemistry, 2018. URL: [Link]
-
Title: Suppressing carboxylate nucleophilicity with inorganic salts enables selective electrocarboxylation without sacrificial anodes. Source: NSF Public Access Repository, 2021. URL: [Link]
Sources
- 1. CAS:1027215-80-01-(2-Bromoethyl)-2-fluoro-4-(trifluoromethyl)benzene-毕得医药 [bidepharm.com]
- 2. 1260795-22-9|2-(2-Bromoethyl)-1-fluoro-4-(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. pubs.acs.org [pubs.acs.org]
- 5. tandfonline.com [tandfonline.com]
- 6. chegg.com [chegg.com]
- 7. pubs.acs.org [pubs.acs.org]
- 8. par.nsf.gov [par.nsf.gov]
- 9. masterorganicchemistry.com [masterorganicchemistry.com]
- 10. 1373921-09-5 4-Fluoro-3-methyl-5-(trifluoromethyl)benzyl bromide AKSci 4890EA [aksci.com]
